Cas no 24976-82-7 (1H-[1,2,4]Triazolo[5,1-a]isoindole)

• Product Name: 1H-[1,2,4]Triazolo[5,1-a]isoindole
• CAS No: 24976-82-7
• MF: C₉H₇N₃
• MW: 157.171981096268
• CID: 1420387
• Update Time: 2024-08-15

1H-[1,2,4]Triazolo[5,1-a]isoindole Chemical and Physical Properties

Names and Identifiers

• 1H-[1,2,4]Triazolo[5,1-a]isoindole
• 3H-[1,2,4]Triazolo[5,1-a]isoindole

• Inchi： 1S/C9H7N3/c1-2-4-8-7(3-1)5-12-9(8)10-6-11-12/h1-6H,(H,10,11)
• InChI Key： GBSCFXJXOUNMTN-UHFFFAOYSA-N
• SMILES： C12N=CNN1C=C1C=2C=CC=C1

Computed Properties

• Exact Mass: 157.06411

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• PSA: 33.09
• pka: 5.10±0.30(Predicted)